Cas no 2228885-47-8 (2-methoxy-4-methyl-1-(2-nitroethyl)benzene)

• Product Name: 2-methoxy-4-methyl-1-(2-nitroethyl)benzene
• CAS No: 2228885-47-8
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 6340096
• PubChem ID: 165640159
• Update Time: 2025-06-24

2-methoxy-4-methyl-1-(2-nitroethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-4-methyl-1-(2-nitroethyl)benzene
• EN300-1744006
• 2228885-47-8

• Inchi： 1S/C10H13NO3/c1-8-3-4-9(5-6-11(12)13)10(7-8)14-2/h3-4,7H,5-6H2,1-2H3
• InChI Key： MVPQVWYVTOQFDK-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C)C=CC=1CC[N+](=O)[O-]

Computed Properties

• Exact Mass: 195.08954328g/mol
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55Ų

Additional information on 2-methoxy-4-methyl-1-(2-nitroethyl)benzene

Chemical Profile of 2-methoxy-4-methyl-1-(2-nitroethyl)benzene (CAS No. 2228885-47-8)

2-methoxy-4-methyl-1-(2-nitroethyl)benzene, identified by the Chemical Abstracts Service Number (CAS No.) 2228885-47-8, is a complex organic compound that has garnered attention in the field of pharmaceutical chemistry and materials science due to its unique structural and functional properties. This compound belongs to the class of nitroaromatic derivatives, which are known for their versatile applications in synthesis and biological activity. The presence of both methoxy and nitroethyl substituents in its molecular framework imparts distinct reactivity and potential utility in various chemical transformations.

The structural composition of 2-methoxy-4-methyl-1-(2-nitroethyl)benzene consists of a benzene ring substituted with a methoxy group at the 2-position, a methyl group at the 4-position, and a 2-nitroethyl group at the 1-position. This specific arrangement of functional groups makes the compound a valuable intermediate in organic synthesis, particularly in the preparation of more complex molecules such as pharmaceuticals and specialty chemicals. The nitroethyl group, in particular, is known to participate in various chemical reactions, including nucleophilic substitution and reduction processes, which can be exploited for further functionalization.

In recent years, there has been a growing interest in nitroaromatic compounds due to their potential applications in medicinal chemistry. The nitro group is a well-known pharmacophore that can influence the pharmacokinetic and pharmacodynamic properties of molecules. Researchers have been exploring the use of nitroaromatics as intermediates in the synthesis of drugs targeting various diseases, including cancer and infectious disorders. The methoxy and methyl groups in 2-methoxy-4-methyl-1-(2-nitroethyl)benzene contribute to its solubility and metabolic stability, making it a promising candidate for further development.

One of the most significant areas of research involving 2-methoxy-4-methyl-1-(2-nitroethyl)benzene is its role as a precursor in the synthesis of bioactive molecules. For instance, studies have shown that derivatives of this compound can exhibit antimicrobial and anti-inflammatory properties. The nitro group can be reduced to an amine, which can then be further modified to introduce additional functional groups that enhance biological activity. This versatility makes 2-methoxy-4-methyl-1-(2-nitroethyl)benzene a valuable building block for drug discovery efforts.

The synthesis of 2-methoxy-4-methyl-1-(2-nitroethyl)benzene involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic aromatic substitution (SNAr) on a pre-functionalized benzene ring followed by nitration and subsequent reduction steps. The methoxy and methyl groups serve as directing groups that influence the regioselectivity of these reactions, ensuring that the desired substitution pattern is achieved.

In addition to its pharmaceutical applications, 2-methoxy-4-methyl-1-(2-nitroethyl)benzene has shown potential in materials science. The compound's ability to undergo polymerization or copolymerization makes it useful in the development of novel polymers with tailored properties. These polymers can find applications in coatings, adhesives, and other industrial materials where specific chemical characteristics are required.

Recent advancements in computational chemistry have also contributed to a better understanding of the reactivity and properties of 2-methoxy-4-methyl-1-(2-nitroethyl)benzene. Molecular modeling studies have helped researchers predict the outcomes of chemical reactions involving this compound, allowing for more efficient synthetic planning. These computational tools are particularly valuable in drug discovery, where they can accelerate the identification of promising candidates for further experimental validation.

The environmental impact of nitroaromatic compounds is another area of concern that has prompted further research into their metabolism and degradation pathways. Understanding how these compounds interact with biological systems and environmental matrices is crucial for assessing their safety and sustainability. Studies have been conducted to investigate the biodegradation of 2-methoxy-4-methyl-1-(2-nitroethyl)benzene under various conditions, providing insights into its environmental fate.

In conclusion, 2-methoxy-4-methyl-1-(2-nitroethyl)benzene (CAS No. 2228885-47-8) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules, while its reactivity allows for diverse chemical transformations. Ongoing research continues to uncover new applications and improve our understanding of this compound's properties, paving the way for innovative developments in multiple scientific disciplines.